Cas no 103323-96-2 (Benzoic acid, 3-ethoxy-2-methyl-)
103323-96-2 structure
Product Name:Benzoic acid, 3-ethoxy-2-methyl-
CAS No:103323-96-2
MF:C10H12O3
MW:180.200483322144
CID:1139934
PubChem ID:21742325
Update Time:2025-04-20
Benzoic acid, 3-ethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-ethoxy-2-methyl-
- AKOS006279694
- NoName_746
- 3-ETHOXY-2-METHYLBENZOIC ACID
- 103323-96-2
- DB-204600
- MFCD02259458
- DTXSID90901613
- SCHEMBL2345074
-
- Inchi: 1S/C10H12O3/c1-3-13-9-6-4-5-8(7(9)2)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: QZGFHAXSXBAKFG-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=C(C(=O)O)C=1C
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 3-ethoxy-2-methyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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